![molecular formula C9H7N3S2 B4624018 [(6-amino-1,3-benzothiazol-2-yl)thio]acetonitrile](/img/structure/B4624018.png)
[(6-amino-1,3-benzothiazol-2-yl)thio]acetonitrile
Overview
Description
[(6-amino-1,3-benzothiazol-2-yl)thio]acetonitrile, also known as ABTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Applications
Facile Synthesis of Polysubstituted Thiophene and Benzo[g]Thiazolo[3,2-a]Pyridines : This compound has been used as a precursor for the synthesis of novel thiophene and benzo[g]thiazolo[3,2-a]pyridines, showcasing its importance in creating complex heterocyclic structures with potential biological activities (Raslan et al., 1999).
One-Pot Synthesis of 2-Amino- and 2-(Arylamino)-Substituted Thiazoles and Selenazoles : Demonstrates a one-pot synthesis approach for 2-amino- or 2-(arylamino) thiazoles, utilizing this compound in the presence of [hydroxy(tosyloxy)iodo]benzene and thioureas, highlighting its role in simplifying synthetic routes for complex heterocycles (Moriarty et al., 1992).
Pharmacological and Biological Applications
Design and Synthesis of (Benzothiazol-2-yl)acetonitrile Inhibitors of the c-Jun N-terminal Kinase : This study explores the synthesis of benzothiazol-2-yl)acetonitrile derivatives as potent and selective inhibitors of JNK, implicating the compound in the development of treatments for diseases related to cell death and inflammation (Gaillard et al., 2005).
Antileishmanial Activities of Functionalized S-Alkyl/Aryl Benzothiazole-2-carbothioate Scaffold : Highlights the synthesis of S-alkyl/aryl benzothiazole-2-carbothioate from thiols, oxalyl chloride, and 2-aminothiophenols, with some derivatives evaluated for their antimicrobial activity against Leishmania donovani, showing potential as antileishmanial leads (Dar et al., 2016).
properties
IUPAC Name |
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]acetonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3S2/c10-3-4-13-9-12-7-2-1-6(11)5-8(7)14-9/h1-2,5H,4,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKRYWEWCGOQQBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)SC(=N2)SCC#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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